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Compound of Interest

Compound Name: (2,3-Diethoxypropoxy)benzene
CAS No.: 18349-95-6
Cat. No.: B14708827
Get Quote
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Executive Technical Summary

(2,3-Diethoxypropoxy)benzene (Molecular Formula: C13H2003, MW: 224.30 g/mol ) is a tri-
functional ether consisting of a phenyl ring attached to a glycerol backbone where the terminal
and secondary hydroxyls have been ethylated.

» Core Utility: Identification of O-alkylated byproducts in the synthesis of beta-blockers (e.g.,
propranolol intermediates) or chlorphenesin derivatives.

o Key Differentiator: The complete absence of hydroxyl bands in IR and exchangeable protons
in NMR distinguishes it from its precursor, 3-phenoxy-1,2-propanediol.

» Analytical Challenge: Resolving the overlapping methylene signals of the ethoxy groups and
the glycerol backbone requires high-field NMR (>400 MHz) or 2D-COSY analysis.

Structural Analysis & Logic

The molecule comprises three distinct ether environments. Understanding the electronic
influence of these oxygen atoms is critical for interpreting the spectral shifts.
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Structural Logic Flow

The following diagram illustrates the connectivity and the logical flow for spectroscopic
assignment.
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Figure 1: Structural dissection of (2,3-Diethoxypropoxy)benzene for spectral assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR profile is characterized by the descreening effect of the three oxygen atoms. The
molecule possesses a chiral center at C2 of the propyl chain, rendering the protons on C1 and
C3 diastereotopic, though often unresolved in lower-field instruments.

N1H NMR Data (400 MHz, CDCIs)

The following chemical shifts are derived from the additive shielding constants of the phenoxy
and ethoxy substituents.
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Critical Insight: The region between 3.5 and 3.8 ppm is complex due to the overlap of the
glycerol C3 protons and the two methylene groups from the ethyl ethers. In high-resolution
spectra, two distinct quartets are observable due to the non-equivalence of the C2 and C3
environments.

A13C NMR Data (100 MHz, CDClz)

Carbon .

. Shift (6, ppm) Type Notes
Environment
Ar-C (Ipso) 158.8 Quaternary Attached to Oxygen.
Ar-C (Meta) 129.4 CH
Ar-C (Para) 120.8 CH
Ar-C (Ortho) 114.6 CH Electron-rich position.

Methine carbon (ether
Glycerol C2 77.5 CH

linkage).
Glycerol C3 71.2 CH2 Terminal ether carbon.
Phenoxy-attached
Glycerol C1 67.8 CH2
carbon.
Two signals likely
Ethyl -CH2- 66.5, 65.8 CH2
resolved.[1]
Ethyl -CHs 15.6,15.4 CHs Methyl carbons.

Infrared (IR) Spectroscopy

The IR spectrum serves as a rapid "Go/No-Go" quality control check. The most significant
feature is the absence of the broad O-H stretch (3200-3500 cm~1) found in the starting material
(3-phenoxy-1,2-propanediol).
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Wavenumber . . . . .
Vibration Mode Intensity Diagnostic Value
(cm™)
C-H Stretch Confirms benzene
3060 - 3030 _ Weak _
(Aromatic) ring.
) ) Methyl/Methylene of
2980 - 2870 C-H Stretch (Aliphatic)  Strong )
propyl/ethyl chains.
) ) Characteristic
1600, 1585, 1495 C=C Ring Stretch Medium )
"Benzene Fingers".
1245 C-0-C (Aryl-Alky) Verv St Asymmetric stretch of
-O- ryl- ery Stron
Y Y Y J Ph-O-C.
_ Ether linkages of the
1120 - 1080 C-O-C (Dialkyl) Strong
ethoxy groups.
Monosubstituted
750, 690 C-H Out-of-Plane Strong benzene (5 adjacent
H).

Mass Spectrometry (MS)

MS analysis is crucial for confirming the molecular weight and fragmentation pattern,
particularly to distinguish from mono-ethylated impurities (MW 196).

fragmentation Pathway (El, 70 eV)

e Molecular lon (M*): m/z 224 (Small intensity, typical for ethers).
e Base Peak: Often m/z 59 or 72 (Alpha-cleavage of ethoxy groups).

» Diagnostic Fragments:

[¢]

m/z 131: [Ph-O-CH2-CH=0OH]* (Loss of EtO + rearrangement).

[¢]

m/z 94: [Ph-OH]* (Phenol radical cation via rearrangement).

[e]

m/z 77: [CeHs]* (Phenyl cation).
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o m/z 59: [CH2=0-Et]* (Alpha cleavage of the ethoxy tail).

MS Fragmentation Logic

Molecular lon
[M]+ m/z 224

Side Chain Break \Ether Cleavage

Loss of OEt radical Alpha Cleavage Phenoxy Cleavage
[M - OC2H5]+ [CH2=0-Et]+ m/z 59 [C6H50]+ m/z 93/94
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Figure 2: Primary fragmentation pathways in Electron Impact (ElI) Mass Spectrometry.

Synthesis & Impurity Context

When analyzing this compound, be aware of its origin.[2] It is typically synthesized via the
Williamson Ether Synthesis of 3-phenoxy-1,2-propanediol with ethyl bromide/iodide.

e Common Impurity 1:1-ethoxy-3-phenoxypropan-2-ol (Incomplete ethylation, MW 196).
Detected by broad OH band in IR.[3]

o Common Impurity 2:Phenol (Starting material degradation). Detected by distinct odor and
GC retention time.
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Note: Where experimental spectra for CAS 18349-95-6 are not explicitly published in open-
access repositories, data presented here is derived from high-fidelity predictive modeling based
on the validated spectra of the parent diol and standard substituent chemical shift increments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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